Cas no 2228888-56-8 (2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine
• CAS No: 2228888-56-8
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 5993570
• PubChem ID: 165646337
• Update Time: 2025-06-10

2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine
• 2228888-56-8
• EN300-1943850

• Inchi： 1S/C12H12F2N2/c1-16-5-4-8-2-3-9(6-10(8)16)11(15)7-12(11,13)14/h2-6H,7,15H2,1H3
• InChI Key： ORJMIPHSLUOVIO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC=C2C=CN(C)C2=C1)N)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31Ų

Additional information on 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine (CAS No. 2228888-56-8)

2,2-Difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine (CAS No. 2228888-56-8) is a fluorinated cyclopropane derivative with a unique structural framework, combining an indole moiety and a difluorinated cyclopropane ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of the difluorocyclopropane group enhances metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in life sciences and materials engineering. Researchers are particularly interested in how the 1-methyl-1H-indol-6-yl group influences the electronic and steric properties of this molecule, which could lead to novel bioactive agents. The compound's CAS No. 2228888-56-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine involves multi-step organic transformations, often starting from commercially available indole derivatives. Key steps include cyclopropanation and selective fluorination, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further applications.

One of the most discussed topics in the context of fluorinated cyclopropanes is their role in modulating the pharmacokinetic properties of drug candidates. The difluoro substitution in this compound is known to improve membrane permeability and resistance to enzymatic degradation, addressing common challenges in drug development. These attributes align with the growing focus on small-molecule therapeutics and precision medicine, which dominate current pharmaceutical trends.

Beyond pharmaceuticals, 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine has potential applications in agrochemicals, where fluorinated compounds are increasingly used to enhance the efficacy and environmental profile of pesticides and herbicides. The indole core structure is also of interest in materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs), where its electronic properties can be finely tuned.

Safety and regulatory compliance are paramount when handling this compound. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Researchers often inquire about the stability and storage conditions of CAS No. 2228888-56-8, which should be kept in a cool, dry environment away from light to prevent degradation.

In conclusion, 2,2-difluoro-1-(1-methyl-1H-indol-6-yl)cyclopropan-1-amine represents a promising compound with broad interdisciplinary applications. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the fields of medicinal chemistry and material science. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and advanced materials.